Cas no 1187830-73-4 (4-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;hydrochloride)

• Product Name: 4-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;hydrochloride
• CAS No: 1187830-73-4
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD11518994
• CID: 1025752
• PubChem ID: 56777101
• Update Time: 2025-05-22

4-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride
• 5,6,7,8-Tetrahydro-4-methylpyrido[4,3-d]pyrimidine hydrochloride
• 4-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;hydrochloride
• 5,6,7,8-Tetrahydro-4-methylpyrido[4,3-d]pyrimidine HCl
• 1187830-73-4
• DTXSID90718501
• SC2281
• 4-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hcl
• 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine--hydrogen chloride (1/1)
• AKOS015844000
• A892897
• J-516489
• SB11585
• W-205007
• 5,6,7,8-Tetrahydro-4-methylpyrido[4,3-d]pyrimidinehydrochloride
• CS-0054042
• 4-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine hydrochloride
• 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidinehydrochloride

• MDL： MFCD11518994
• Inchi： 1S/C8H11N3.ClH/c1-6-7-4-9-3-2-8(7)11-5-10-6;/h5,9H,2-4H2,1H3;1H
• InChI Key： OUIUFCPVIBNAQJ-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C(C)=NC=NC=2CC1

Computed Properties

• Exact Mass: 185.07200
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81000
• LogP: 1.56150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 4-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;hydrochloride

4-Methyl-5,6,7,8-Tetrahydropyrido[4,3-d]Pyrimidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1187830-73-4, known as 4-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrimidines, which are heterocyclic structures with unique properties. The tetrahydropyrido[4,3-d]pyrimidine framework is particularly notable for its potential applications in drug discovery and development.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate key cellular pathways. Researchers have explored its potential as a kinase inhibitor, which could have implications in the treatment of various diseases, including cancer and inflammatory disorders. The methyl group substitution at the 4-position of the pyridopyrimidine ring is believed to enhance the compound's stability and bioavailability, making it a promising candidate for further investigation.

The synthesis of 4-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride involves a multi-step process that typically begins with the preparation of intermediate compounds. The use of advanced catalytic techniques has enabled chemists to achieve higher yields and purities in the synthesis process. This has been a critical factor in advancing preclinical studies and ensuring that the compound is suitable for testing in biological systems.

In terms of pharmacokinetics, this compound has demonstrated favorable properties in early studies. Its ability to cross cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or disease-causing agents. Additionally, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile at therapeutic doses, which is a positive sign for its potential use in human applications.

The structural uniqueness of 4-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride lies in its fused ring system. The pyrido[4,3-d]pyrimidine core provides a rigid framework that can accommodate various functional groups while maintaining conformational stability. This structural feature is advantageous for designing molecules with specific binding affinities to target proteins or enzymes.

Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and its target proteins with unprecedented accuracy. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity. For instance, molecular docking simulations have revealed that the compound binds effectively to certain kinase domains due to its ability to form hydrogen bonds and hydrophobic interactions with key residues.

In conclusion, CAS No. 1187830-73-4 represents a significant advancement in heterocyclic chemistry and holds great promise for future therapeutic applications. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a crucial role in advancing modern medicine.